Cas no 50434-36-1 (2-(4-nitrophenyl)acetyl chloride)

• Product Name: 2-(4-nitrophenyl)acetyl chloride
• CAS No: 50434-36-1
• MF: C₈H₆ClNO₃
• MW: 199.591141223907
• MDL: MFCD00130224
• CID: 385027
• PubChem ID: 6452210
• Update Time: 2025-08-05

2-(4-nitrophenyl)acetyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzeneacetylchloride, 4-nitro-
• (4-Nitrophenyl)acetyl chloride
• (4-nitro-phenyl)-acetyl chloride
• 1-benzyl-pyrrolidine-2-carbonyl chloride
• 2-(4-NITROPHENYL)ACETYL CHLORIDE
• 4-Nitrobenzeneacetyl chloride
• DTXSID00198471
• 50434-36-1
• 4-nitrophenylacetic acid chloride
• F2190-0112
• EN300-239794
• FYXZTVPBFJQFBO-UHFFFAOYSA-N
• p-nitrophenylacetyl chloride
• MFCD00130224
• AKOS000279467
• 4-nitrophenylacetyl chloride
• SCHEMBL641867
• Benzeneacetyl chloride, 4-nitro-
• tert-butyl?(1R,2S)-2-aminocyclohexylcarbamate
• p-Nitrophenylacetylchloride
• 2-(4-nitrophenyl)acetyl chloride

• MDL： MFCD00130224
• Inchi： 1S/C8H6ClNO3/c9-8(11)5-6-1-3-7(4-2-6)10(12)13/h1-4H,5H2
• InChI Key： FYXZTVPBFJQFBO-UHFFFAOYSA-N
• SMILES： ClC(CC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 199.0036207g/mol
• Monoisotopic Mass: 199.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 62.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-(4-nitrophenyl)acetyl chloride

Introduction to 2-(4-nitrophenyl)acetyl chloride (CAS No. 50434-36-1)

2-(4-nitrophenyl)acetyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 50434-36-1, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound, featuring a nitro-substituted aromatic ring and an acyl chloride functional group, has garnered attention due to its versatile applications in the synthesis of various bioactive molecules.

The structure of 2-(4-nitrophenyl)acetyl chloride consists of a benzene ring substituted with a nitro group at the para position and an acetyl chloride moiety attached to the ortho position. This specific arrangement imparts unique reactivity, making it a valuable building block for the preparation of more complex molecules. The nitro group introduces electron-withdrawing effects, which can influence the electronic properties of the aromatic system, while the acyl chloride group is highly reactive in nucleophilic acyl substitution reactions.

In recent years, 2-(4-nitrophenyl)acetyl chloride has found utility in the development of novel pharmaceutical agents. Its reactivity allows for efficient coupling with amines and alcohols, facilitating the synthesis of amides and esters, respectively. These derivatives have been explored for their potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. For instance, researchers have utilized this compound to synthesize analogs of known drugs, aiming to improve their pharmacokinetic profiles or enhance their therapeutic efficacy.

One notable application of 2-(4-nitrophenyl)acetyl chloride is in the field of protease inhibition. Proteases are enzymes that play crucial roles in various biological processes, and their inhibition is often a key strategy in drug development. By modifying the structure of existing protease inhibitors with 2-(4-nitrophenyl)acetyl chloride, scientists have been able to develop more potent and selective inhibitors. These modifications can lead to improved binding affinity and reduced side effects, making them promising candidates for further clinical investigation.

Moreover, 2-(4-nitrophenyl)acetyl chloride has been employed in the synthesis of peptide mimetics. Peptides are short chains of amino acids that can exhibit potent biological activity but often suffer from poor stability and bioavailability. By incorporating acyl chlorides into peptide structures, researchers can enhance their stability and bioavailability while retaining their biological activity. This approach has been particularly useful in the development of peptidomimetics that target specific enzymes or receptors involved in disease pathways.

The reactivity of 2-(4-nitrophenyl)acetyl chloride also makes it a valuable tool in synthetic organic chemistry. It serves as a precursor for more complex molecules through various transformations, including condensation reactions with ketones or aldehydes to form imines or enaminones. These intermediates can then be further functionalized to produce a wide range of heterocyclic compounds, which are prevalent in many pharmaceuticals and agrochemicals.

Recent advances in green chemistry have also highlighted the importance of optimizing synthetic protocols using 2-(4-nitrophenyl)acetyl chloride. Researchers are increasingly focusing on developing environmentally friendly methods that minimize waste and reduce hazardous byproducts. For example, catalytic methods using transition metal complexes have been explored to enhance reaction efficiency and selectivity. These innovations not only improve the sustainability of chemical synthesis but also make processes more cost-effective and scalable for industrial applications.

In conclusion, 2-(4-nitrophenyl)acetyl chloride (CAS No. 50434-36-1) is a versatile intermediate with significant applications in pharmaceutical research and organic synthesis. Its unique structural features enable it to participate in diverse chemical transformations, making it indispensable for the development of novel bioactive molecules. As research continues to uncover new synthetic strategies and applications, the importance of this compound is likely to grow further, contributing to advancements in drug discovery and material science.